Cas no 1361595-16-5 (2,3-Bis(2,3,5-trichlorophenyl)-5-nitropyridine)

• Product Name: 2,3-Bis(2,3,5-trichlorophenyl)-5-nitropyridine
• CAS No: 1361595-16-5
• MF: C₁₇H₆Cl₆N₂O₂
• MW: 482.959738254547
• CID: 4793781
• Update Time: 2025-07-01

2,3-Bis(2,3,5-trichlorophenyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(2,3,5-trichlorophenyl)-5-nitropyridine

• Inchi： 1S/C17H6Cl6N2O2/c18-7-1-10(15(22)13(20)3-7)11-5-9(25(26)27)6-24-17(11)12-2-8(19)4-14(21)16(12)23/h1-6H
• InChI Key： VTNKXZLPQJCOPM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1=CC(=CN=C1C1C=C(C=C(C=1Cl)Cl)Cl)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 538
• XLogP3: 7.7
• Topological Polar Surface Area: 58.7

Additional information on 2,3-Bis(2,3,5-trichlorophenyl)-5-nitropyridine

Professional Introduction to 2,3-Bis(2,3,5-trichlorophenyl)-5-nitropyridine (CAS No. 1361595-16-5)

2,3-Bis(2,3,5-trichlorophenyl)-5-nitropyridine is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1361595-16-5, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of this compound features a pyridine core substituted with nitro and dichlorophenyl groups, which contribute to its distinct chemical behavior and reactivity.

The synthesis and characterization of 2,3-Bis(2,3,5-trichlorophenyl)-5-nitropyridine involve meticulous attention to detail to ensure high purity and yield. Advanced synthetic methodologies are employed to construct the intricate molecular framework, often requiring precise control over reaction conditions. The presence of multiple chlorine atoms in the phenyl groups enhances the electrophilicity of the molecule, making it a valuable intermediate in organic synthesis.

Recent research has highlighted the utility of 2,3-Bis(2,3,5-trichlorophenyl)-5-nitropyridine in the development of novel pharmaceutical agents. Its structural motif is particularly intriguing for medicinal chemists due to its ability to interact with biological targets in a selective manner. Studies have demonstrated its potential as a precursor in the synthesis of molecules with antimicrobial and anti-inflammatory properties. The nitro group serves as a versatile handle for further functionalization, enabling the creation of derivatives with enhanced pharmacological activity.

In addition to its pharmaceutical applications, 2,3-Bis(2,3,5-trichlorophenyl)-5-nitropyridine has shown promise in materials science. Its electron-withdrawing nature makes it a suitable candidate for use in organic electronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to form stable complexes with transition metals has also been explored in catalytic systems, where it acts as a ligand to facilitate various chemical transformations.

The impact of this compound on academic research is underscored by its frequent appearance in scientific literature. Researchers across different disciplines continue to investigate its properties and explore new synthetic pathways. Collaborative efforts between academia and industry have led to innovative applications that leverage the unique characteristics of 2,3-Bis(2,3,5-trichlorophenyl)-5-nitropyridine. These collaborations not only advance our understanding of the compound but also drive progress in related fields.

The future prospects for 2,3-Bis(2,3,5-trichlorophenyl)-5-nitropyridine are bright, with ongoing studies aiming to uncover additional functionalities and applications. As synthetic techniques continue to evolve, new derivatives and analogs are likely to be developed, further expanding the compound's utility. The integration of computational modeling and high-throughput screening methods will also play a crucial role in accelerating the discovery process.

In conclusion, 2,3-Bis(2,3,5-trichlorophenyl)-5-nitropyridine (CAS No. 1361595-16-5) represents a cornerstone in modern chemical research. Its multifaceted applications span pharmaceuticals and materials science, making it a compound of great interest and importance. As research progresses，this molecule is poised to contribute significantly to scientific advancements across multiple domains.